![molecular formula C16H22N2 B2424076 1-(2-Cyclohexylethyl)-2-methylbenzimidazole CAS No. 537701-06-7](/img/structure/B2424076.png)
1-(2-Cyclohexylethyl)-2-methylbenzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Cyclohexylethyl)-2-methylbenzimidazole, also known as JB-1, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. JB-1 belongs to the class of benzimidazole derivatives, which have been extensively studied for their diverse biological activities.
Mechanism of Action
The mechanism of action of 1-(2-Cyclohexylethyl)-2-methylbenzimidazole is not fully understood, but it is believed to act by inhibiting various signaling pathways involved in cell proliferation, survival, and differentiation. This compound has been shown to inhibit the activity of protein kinase B (Akt) and extracellular signal-regulated kinase (ERK), which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of oxidative stress. This compound has also been shown to improve cardiac function and reduce inflammation in animal models of cardiovascular diseases.
Advantages and Limitations for Lab Experiments
1-(2-Cyclohexylethyl)-2-methylbenzimidazole has several advantages for lab experiments, including its easy synthesis and purification, as well as its diverse biological activities. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 1-(2-Cyclohexylethyl)-2-methylbenzimidazole, including the identification of its specific targets and the development of more potent derivatives. This compound may also have potential applications in other fields, such as immunology and infectious diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
1-(2-Cyclohexylethyl)-2-methylbenzimidazole can be synthesized through various methods, including the reaction of 2-methylbenzimidazole with cyclohexyl bromide in the presence of a base, such as potassium carbonate. The reaction yields this compound as a white crystalline solid, which can be purified through recrystallization.
Scientific Research Applications
1-(2-Cyclohexylethyl)-2-methylbenzimidazole has been studied for its potential therapeutic applications in various fields, including cancer research, neuroprotection, and cardiovascular diseases. In cancer research, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis. In neuroprotection research, this compound has been shown to protect neurons from oxidative stress and improve cognitive function. In cardiovascular research, this compound has been shown to improve cardiac function and reduce inflammation.
Properties
IUPAC Name |
1-(2-cyclohexylethyl)-2-methylbenzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2/c1-13-17-15-9-5-6-10-16(15)18(13)12-11-14-7-3-2-4-8-14/h5-6,9-10,14H,2-4,7-8,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWVXZQZOFJTVSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N1CCC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.